2-(4-Benzyl-piperidin-1-yl)-propionic acid ethyl ester

• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol
• IUPAC Name: ethyl 2-(4-benzylpiperidin-1-yl)propanoate
• InChI: InChI=1S/C17H25NO2/c1-3-20-17(19)14(2)18-11-9-16(10-12-18)13-15-7-5-4-6-8-15/h4-8,14,16H,3,9-13H2,1-2H3
• InChI Key: MCNPJRNYZCLEEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)N1CCC(CC1)CC2=CC=CC=C2

Description

2-(4-Benzyl-piperidin-1-yl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C17H25NO2 and its molecular weight is 275.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.5 g (2.0 mmol) of 2-(4-benzyl-piperidin-1-yl)-propionic acid hydrochloride, 0.3 ml (2.1 mmol) of triethylamine, 0.36 g (2.0 mmol) of 6-amino-3H-benzoxazol-2-one, 0.8 g (2.1 mmol) of HBTU and 10 ml of dimethylformamide is stirred at room temperature for 24 hours. The reaction mixture is concentrated and the residue is purified by column chromatography using Kieselgel 60 (Merck) as adsorbent and toluene:methanol=4:1 as eluent. The product is crystallized with diethylether to yield 0.095 g (11.6%) of the title compound. Melting Point: 116-118° C. (diethylether).